Cas no 3535-34-0 (4-Butoxy-3-methoxybenzoic acid)
3535-34-0 structure
Product Name:4-Butoxy-3-methoxybenzoic acid
CAS No:3535-34-0
MF:C12H16O4
MW:224.253044128418
MDL:MFCD03949026
CID:323838
PubChem ID:2227980
Update Time:2025-04-19
4-Butoxy-3-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Butoxy-3-methoxybenzoic acid
- 4-BUTOXY-3-METHOXY-BENZOIC ACID
- Benzoicacid, 4-butoxy-3-methoxy-
- 4-Butoxy-3-methoxy-benzoesaeure
- 4-n-butoxy-3-methoxybenzoic acid
- AC1M2XOE
- AC1Q2XEF
- ACMC-1CNVI
- CTK1C6743
- SureCN1750327
- 4-Butoxy-3-methoxybenzoicacid
- DTXSID10367095
- 1H-Pyrazole-3-carboxylicacid, 5-(2-methylpropyl)-
- EN300-04137
- SR-01000293818
- AKOS000116659
- SCHEMBL1750327
- SR-01000293818-1
- WCFJMRPLUAGPTG-UHFFFAOYSA-N
- A874624
- VS-04165
- CS-0206683
- FT-0679458
- MFCD03949026
- 3535-34-0
- Z56860298
- STK500980
- ALBB-008962
- BBL014080
- DTXCID60318133
-
- MDL: MFCD03949026
- Inchi: 1S/C12H16O4/c1-3-4-7-16-10-6-5-9(12(13)14)8-11(10)15-2/h5-6,8H,3-4,7H2,1-2H3,(H,13,14)
- InChI Key: WCFJMRPLUAGPTG-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)O)=CC=1OC)CCCC
Computed Properties
- Exact Mass: 224.10488
- Monoisotopic Mass: 224.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
4-Butoxy-3-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 039996-500mg |
4-Butoxy-3-methoxybenzoic acid |
3535-34-0 | 500mg |
1283CNY | 2021-05-07 | ||
| Matrix Scientific | 039996-500mg |
4-Butoxy-3-methoxybenzoic acid |
3535-34-0 | 500mg |
$79.00 | 2023-09-11 | ||
| Alichem | A019093651-5g |
4-Butoxy-3-methoxybenzoic acid |
3535-34-0 | 95% | 5g |
$212.16 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 039996-500mg |
4-Butoxy-3-methoxybenzoic acid |
3535-34-0 | 500mg |
1283.0CNY | 2021-07-05 | ||
| TRC | B693228-100mg |
4-Butoxy-3-methoxybenzoic acid |
3535-34-0 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B693228-250mg |
4-Butoxy-3-methoxybenzoic acid |
3535-34-0 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B693228-500mg |
4-Butoxy-3-methoxybenzoic acid |
3535-34-0 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B693228-1g |
4-Butoxy-3-methoxybenzoic acid |
3535-34-0 | 1g |
$ 98.00 | 2023-04-18 | ||
| Chemenu | CM109587-10g |
4-Butoxy-3-methoxybenzoic acid |
3535-34-0 | 95% | 10g |
$*** | 2023-05-30 | |
| Chemenu | CM109587-25g |
4-Butoxy-3-methoxybenzoic acid |
3535-34-0 | 95% | 25g |
$*** | 2023-05-30 |
4-Butoxy-3-methoxybenzoic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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